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1. Absolute Orthogonality for Directed Disulfide Folding The fundamental difference between Trt and tBu lies in their acid lability. The Trt group is high
thioether is strictly stable under these standard TFA cleavage conditions. When synthesizing multicyclic peptides (e.g., conotoxin analogs), utilizing Fi
the first disulfide bridge[2]. The tBu group can then be selectively removed later using specific reagents like methyltrichlorosilane (MeSiClI3) and diphe
bonds[2].

2. Mitigation of S-tert-Butylation Side Reactions A notorious side reaction during the TFA cleavage of Cys-containing peptides is the irreversible S-tert
freed Cys thiol[4]. If D-Cys is protected with a Trt group, it becomes a free thiol in the cleavage cocktail and is highly susceptible to this alkylation, lear
with a tBu group, rendering it immune to random S-alkylation during the TFA cleavage step.

3. Enhanced Chromatographic Resolution The retention of the highly hydrophobic tBu group on the D-Cys residue during the initial RP-HPLC purifica
deletion sequences and scavenger byproducts, facilitating a higher-purity intermediate before the final oxidative folding step.

Quantitative Data Presentation

To objectively evaluate the performance of these protecting groups, the following table summarizes their physicochemical behaviors and strategic util

Parameter Fmoc-D-Cys(Trt)-OH

Acid Lability High (Cleaved by 1-5% TFA)

Primary Deprotection Reagent 95% TFA / Scavengers[1]

Orthogonality in SPPS Baseline (Deprotected with global cleavage)
Risk of S-Alkylation (during TFA) High (Forms +56 Da impurity)[4]

Role in Oxidative Folding Forms initial disulfide bonds

Steric Hindrance Very High (Prevents diketopiperazine)[3]

Experimental Protocols: Self-Validating Systems

The following methodologies detail the workflow for utilizing D-Cys(tBu) in an orthogonal disulfide pairing strategy.

Protocol 1: Global Cleavage Preserving D-Cys(tBu) Objective: Cleave the peptide from the resin and remove standard protecting groups (including Ti
» Resin Preparation: Wash the peptidyl-resin thoroughly with dichloromethane (DCM) and dry under vacuum for 4 hours.

« Cocktail Preparation: Prepare a fresh cleavage cocktail of TFA/TIS/H20/EDT (92.5:2.5:2.5:2.5 v/viviv). Note: EDT (ethanedithiol) is crucial to scave

» Cleavage: Add 10 mL of cocktail per gram of resin. Stir at room temperature for 2 hours.
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« Precipitation: Filter the resin and precipitate the peptide by adding the filtrate dropwise into cold diethyl ether.

« Validation: Analyze the crude precipitate via LC-MS. The mass should reflect the loss of all protecting groups except the tBu group on the D-Cys re
Protocol 2: One-Pot tBu Deprotection and Directed Disulfide Formation Objective: Remove the tBu group and simultaneously form a disulfide bond w
* Reagent Preparation: Dissolve the monocyclic peptide intermediate (containing two D-Cys(tBu) residues) in neat TFA at a concentration of 1 mg/m
« Activation: Add 10 equivalents of diphenyl sulfoxide (PhSOPh) and 100 equivalents of methyltrichlorosilane (MeSiCI3) to the solution.

« Reaction: Stir the mixture at room temperature for 30—60 minutes. The MeSiCI3/PhSOPh system generates an electrophilic sulfonium species that
* Quenching & Isolation: Quench the reaction with cold aqueous ammonium acetate to neutralize the TFA. Purify the final bicyclic peptide via prepar:
« Validation: Ellman’s test must be negative (indicating no free thiols), and LC-MS should confirm the loss of the tBu groups (-112 Da for two tBu) an:

Mandatory Visualization: Orthogonal Workflow

The following diagram illustrates the logical causality of using Trt and tBu protecting groups in tandem to achieve directed folding.
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Workflow demonstrating orthogonal disulfide bond formation utilizing D-Cys(Trt) and D-Cys(tBu).
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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